Cas no 1207030-70-3 (N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide)

• Product Name: N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide
• CAS No: 1207030-70-3
• MF: C₁₉H₁₃F₂N₃O₃S₂
• MW: 433.451628446579
• CID: 5392180
• Update Time: 2025-05-30

N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C19H13F2N3O3S2/c1-24(15-7-5-13(20)6-8-15)29(25,26)16-9-10-28-17(16)19-22-18(23-27-19)12-3-2-4-14(21)11-12/h2-11H,1H3
• InChI Key： ABOPFTMRWVBHGJ-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(F)=C3)N=2)SC=CC=1S(N(C1=CC=C(F)C=C1)C)(=O)=O

Additional information on N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

Professional Introduction to N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide (CAS No: 1207030-70-3)

N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide, identified by its CAS number 1207030-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a thiophene ring, fluoro-substituted phenyl groups, and an oxadiazole moiety creates a complex scaffold that is conducive to interactions with biological targets. These structural features have been strategically designed to enhance binding affinity and selectivity, making the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into the molecular structure often enhances the metabolic stability and bioavailability of these compounds, which is a critical factor in their clinical efficacy.

The oxadiazole ring in N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide is particularly noteworthy due to its ability to act as a bioisostere for other heterocyclic systems. This functional group has been extensively studied for its role in modulating enzyme activity and receptor binding. The dual presence of fluoro-substituted phenyl groups further enhances the compound's potential by providing additional sites for interaction with biological targets.

The synthesis of N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic rings necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired substitution patterns.

Evaluation of the pharmacological properties of N-(4-fluorophenyl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-< strong>N-methylthiophene-3-sulfonamide strong>suggests promising activity in several disease models. Initial in vitro studies have demonstrated its ability to inhibit key enzymes involved in cancer progression and inflammation. Additionally, preliminary in vivo studies indicate that this compound exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) characteristics.

The potential therapeutic applications of N-(< strong >4-fluorophenyl strong >)-2-[ 3 - ( < strong > 3 - fluoro phen yl strong >) - 1 , 2 , 4 - ox adia zol - 5 - yl ] - N - me th yl thi o ph e ne - 3 - sul fon am ides span across multiple therapeutic areas. In oncology, it shows promise as an inhibitor of kinases and other enzymes that drive tumor growth. In inflammatory diseases such as rheumatoid arthritis and psoriasis, this compound may help modulate immune responses by targeting specific inflammatory pathways. strong > em > p > < p > Furthermore , the structural versatility of N-( < strong > 4 - fluoro phen yl strong >) - 2-[ 3 - ( < strong > 3 - fluoro phen yl strong >) - 1 , 2 , 4 - ox adia zol - 5 - yl ] - N - me th yl thi o ph e ne - 3 - sul fon am ides allows for further derivatization to explore new analogs with enhanced efficacy or reduced side effects. Medicinal chemists are actively investigating modifications to the thiophene ring and the oxadiazole moiety to optimize pharmacological properties. strong > em > p > < p > Computational studies have also played a crucial role in understanding the interactions between N-( < strong > 4 - fluoro phen yl strong >) - 2-[ 3 - ( < strong > 3 - fluoro phen yl strong >) - 1 , 2 , 4 - ox adia zol - 5 - yl ] - N me th yl thi o ph e ne-3-sulfonamide) and biological targets. Molecular docking simulations have helped identify key binding pockets and residues that contribute to its biological activity. These insights have guided the design of next-generation compounds with improved binding affinity and selectivity. p > < p > The synthesis and characterization of novel sulfonamide derivatives like N-(< strong >4-fluorophenyl strong >)-2-[] -(] -()—N-methylthiophene-sulfonamide)—are essential steps toward developing new treatments for various diseases. The combination of innovative synthetic strategies with advanced computational methods has accelerated the discovery process in medicinal chemistry. As research continues to uncover new biological activities and mechanisms of action for this class of compounds,
br />the potential applications for N-(< str ng >< em >< str ng >< em >< str ng >< em >< str ng >< em > str ng > em > str ng > em > str ng > em )—N-methylthiophene-sulfonamide)—are expected to expand significantly.< br />< br />< br />< br />< br />< br />< br />< br />< br />< br />< br />< br />< br />